N-(2-hydroxy-4-nitrophenyl)-3-[(5Z)-5-[(2-methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanamide

• IUPAC Name: N-(2-hydroxy-4-nitrophenyl)-3-[(5Z)-5-[(2-methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanamide
• InChI: InChI=1S/C20H17N3O6S2/c1-29-16-5-3-2-4-12(16)10-17-19(26)22(20(30)31-17)9-8-18(25)21-14-7-6-13(23(27)28)11-15(14)24/h2-7,10-11,24H,8-9H2,1H3,(H,21,25)/b17-10-
• InChI Key: VKOXYQQITMQIBW-YVLHZVERSA-N
• Canonical SMILES: COC1=CC=CC=C1C=C2C(=O)N(C(=S)S2)CCC(=O)NC3=C(C=C(C=C3)[N+](=O)[O-])O
• Isomeric SMILES: COC1=CC=CC=C1/C=C\2/C(=O)N(C(=S)S2)CCC(=O)NC3=C(C=C(C=C3)[N+](=O)[O-])O
• Molecular Formula: C20H17N3O6S2
• Molecular Weight: 459.5 g/mol

Description

N-(2-hydroxy-4-nitrophenyl)-3-[(5Z)-5-[(2-methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanamide is a useful research compound. Its molecular formula is C20H17N3O6S2 and its molecular weight is 459.49. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

The zinc phthalocyanine derivatives, which are structurally related to the specified compound due to their complex aromatic structures and functional groups, have been explored for their applications in photodynamic therapy (PDT). These compounds are noted for their good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them potential Type II photosensitizers for cancer treatment in PDT (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial and Anticancer Agents

Compounds with thiazolidinone and furan components have been synthesized and evaluated for their antimicrobial and anticancer activities. Such studies often aim to identify novel agents that can inhibit the growth of various bacterial and fungal strains and show efficacy against cancer cell lines. The structural features of these compounds, including aromatic rings and substituents like methoxy groups, are critical for their biological activities, suggesting the importance of exploring similar compounds for antimicrobial and anticancer research (Çıkla, Tatar, Küçükgüzel, Şahin, Yurdakul, Basu, Krishnan, Nichols, & Kaushik-Basu, 2013).

Molecular and Solid State Structure Characterization

Research has also focused on the synthesis, characterization, and molecular structure investigation of compounds with thiazolidinone cores. Such studies include X-ray powder diffraction and density functional theory (DFT) analysis to understand the molecular and solid-state structures of these compounds, which is essential for further exploration of their biomedical applications (Rahmani, Djafri, Chouaih, Djafri, Hamzaoui, Rizzi, & Altomare, 2017).